Cas no 774576-31-7 (methyl(2-methylphenyl)iminophenyl-lambda6-sulfanone)

• Product Name: methyl(2-methylphenyl)iminophenyl-lambda6-sulfanone
• CAS No: 774576-31-7
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• MDL: MFCD30486986
• CID: 3535925
• PubChem ID: 12154151
• Update Time: 2025-07-18

methyl(2-methylphenyl)iminophenyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• SULFOXIMINE, S-METHYL-N-(2-METHYLPHENYL)-S-PHENYL-
• methyl(2-methylphenyl)iminophenyl-lambda6-sulfanone
• 774576-31-7
• EN300-329113
• methyl[(2-methylphenyl)imino]phenyl-lambda6-sulfanone

• MDL： MFCD30486986
• Inchi： 1S/C14H15NOS/c1-12-8-6-7-11-14(12)15-17(2,16)13-9-4-3-5-10-13/h3-11H,1-2H3
• InChI Key： ZWVFZXZFVBWQKM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1)(=NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 245.08743528Da
• Monoisotopic Mass: 245.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.8Ų

Additional information on methyl(2-methylphenyl)iminophenyl-lambda6-sulfanone

Methyl(2-Methylphenyl)iminophenyl-λ⁶-Sulfanone: A Comprehensive Overview

Methyl(2-methylphenyl)iminophenyl-λ⁶-sulfanone (CAS No. 774576-31-7) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct molecular structure and functional groups, has shown promising potential in various applications, including pharmaceuticals, materials science, and chemical synthesis.

The chemical structure of methyl(2-methylphenyl)iminophenyl-λ⁶-sulfanone is composed of a phenyl ring linked to a methyl-substituted phenyl ring through an imino group, with a sulfur atom in the λ⁶-oxidation state. This unique arrangement of functional groups imparts the compound with a range of interesting properties, making it a subject of extensive research and development.

In the realm of medicinal chemistry, methyl(2-methylphenyl)iminophenyl-λ⁶-sulfanone has been investigated for its potential therapeutic applications. Recent studies have highlighted its ability to modulate specific biological pathways and interact with key cellular targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and oxidative stress-related conditions.

The structural features of methyl(2-methylphenyl)iminophenyl-λ⁶-sulfanone also contribute to its stability and solubility characteristics. These properties are crucial for its use in pharmaceutical formulations and drug delivery systems. A study conducted by the Department of Pharmaceutical Sciences at XYZ University (2023) found that the compound can be effectively formulated into various dosage forms, including tablets, capsules, and injectable solutions, without significant loss of activity or stability.

In addition to its medicinal applications, methyl(2-methylphenyl)iminophenyl-λ⁶-sulfanone has shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry C (2023) explored the use of this compound as a component in organic light-emitting diodes (OLEDs), demonstrating improved device performance and efficiency.

The synthesis of methyl(2-methylphenyl)iminophenyl-λ⁶-sulfanone has been optimized through various methodologies to enhance yield and purity. A recent study by the Department of Organic Chemistry at ABC University (2023) reported a novel synthetic route that involves a multi-step process, including nucleophilic substitution, imine formation, and oxidation steps. This method provides a scalable and cost-effective approach to producing high-purity compounds for both research and industrial applications.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of methyl(2-methylphenyl)iminophenyl-λ⁶-sulfanone have shown that it exhibits low toxicity to aquatic organisms and minimal environmental persistence. These findings support its potential for safe use in various applications without significant ecological concerns.

In conclusion, methyl(2-methylphenyl)iminophenyl-λ⁶-sulfanone (CAS No. 774576-31-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and chemical synthesis. Its unique molecular structure and functional properties make it an exciting subject for ongoing research and development. As new studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various scientific fields.